Cas no 691363-31-2 (1-ethyl-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 1-ethyl-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 691363-31-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD05270868
• CID: 1089867
• PubChem ID: 2103992
• Update Time: 2025-04-20

1-ethyl-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
• 1-ETHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBOXYLIC ACID
• 1-ethylbenzotriazole-5-carboxylic acid
• SMR000364664
• MFCD05270868
• SCHEMBL6044058
• DTXSID80366535
• 691363-31-2
• D82725
• AKOS000211023
• EN300-09521
• HMS2756J17
• CS-0186336
• BDBM50475633
• CHEMBL440217
• 1-Ethyl-1H-benzo[d][1,2,3]triazole-5-carboxylicacid
• MLS000773826
• Z56346996
• YFLSBGGTASGZIL-UHFFFAOYSA-N
• HMS1732G22
• BS-29276
• 1-ethyl-1H-benzotriazole-5-carboxylic acid
• DB-201793
• 1-ethyl-1H-1,2,3-benzotriazole-5-carboxylic acid

• MDL： MFCD05270868
• Inchi： 1S/C9H9N3O2/c1-2-12-8-4-3-6(9(13)14)5-7(8)10-11-12/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： YFLSBGGTASGZIL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N=NN2CC)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 428.4±18.0 °C at 760 mmHg
• Flash Point: 212.9±21.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-ethyl-1H-1,2,3-benzotriazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles